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Compound of Interest |

Compound Name: Alachlor OA
CAS No.: 171262-17-2
Cat. No.: B066667
. J

Application Note: Determination of Alachlor Oxanilic Acid (Alachlor OA) in Drinking Water via
EPA Method 535[1][2]

Executive Summary

This guide details the analytical protocol for the determination of Alachlor Oxanilic Acid
(Alachlor OA) in drinking water using EPA Method 535. Unlike parent chloroacetanilides, the
oxanilic acid (OA) and ethanesulfonic acid (ESA) degradates are highly polar and water-
soluble, rendering traditional liquid-liquid extraction (LLE) and GC-MS methods (like EPA 525.
[2]2) ineffective.[2] This protocol utilizes Solid Phase Extraction (SPE) with Graphitized Carbon
followed by Liquid Chromatography/Tandem Mass Spectrometry (LC/MS/MS) in negative
electrospray ionization (ESI-) mode to achieve detection limits in the low nanogram-per-liter
(ng/L) range.[2]

Introduction & Regulatory Context

Alachlor is a widely used chloroacetanilide herbicide.[1][2] While the parent compound is
regulated with a Maximum Contaminant Level (MCL) of 2.0 ug/L, it rapidly degrades in the
environment into polar metabolites, primarily Alachlor ESA and Alachlor OA.

» Mobility: Due to their ionic nature (anionic at environmental pH), OA degradates leach readily
into groundwater and persist longer than the parent compound.[2]
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e Regulatory Status: Alachlor OA is listed on the Contaminant Candidate List (CCL), requiring
monitoring to determine occurrence and potential health risks.[2]

» Analytical Challenge: The high polarity requires a specialized extraction mechanism (anion
exchange or carbon adsorption) and LC-MS/MS for sensitivity.[2]

Method Principle

The core of EPA Method 535 is the Graphitized Carbon SPE. Unlike C18 silica, which relies on
hydrophobic interactions, graphitized carbon retains polar organic analytes through a
combination of hydrophobic effects and electronic interactions with the graphitic surface (pi-pi
interactions).[2]

o Extraction: Water samples are passed through a non-porous graphitized carbon cartridge.[2]

[31[4]
o Elution: Analytes are eluted with a methanol/ammonium acetate mixture.[1][2][3]

e Detection: LC-MS/MS in Negative ESI mode. The carboxylic acid moiety of Alachlor OA
deprotonates easily ([M-H]~), providing high sensitivity.[2]

Materials & Reagents

e Solid Phase Extraction (SPE): 6 mL cartridges containing 0.5 g Non-Porous Graphitized
Carbon (e.g., Restek CarboPrep 90 or equivalent).[2]

e Solvents: LC-MS Grade Methanol (MeOH), Reagent Water.[2]
» Reagents: Ammonium Acetate (NHsOAc), Ammonium Chloride (NH4Cl).[2]
o Standards:

o Target: Alachlor OA (CAS: 171262-17-2).[2][5]

o Surrogate:Dimethachlor ESA (Monitor extraction efficiency).[2]

o Internal Standard (1S):Butachlor ESA (Correct for instrument drift/matrix effects).[2]
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Experimental Protocol
Step 1: Sample Collection & Preservation[2]

o Container: 250 mL amber glass bottles.

e Dechlorination: Add Ammonium Chloride (NH4Cl) to the empty bottle (approx. 25-30 mg per
250 mL) prior to collection to inhibit formation of disinfection byproducts.[2]

e Thermal Preservation: Chill to <10°C immediately. Store at <6°C in the lab.

o Critical: Do NOT freeze. Freezing can precipitate humic acids and alter analyte solubility.

[2]

o Holding Time: Extract within 14 days of collection.

Step 2: Solid Phase Extraction (SPE)
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Sample: 250 mL Drinking Water
+ NH4CI (Dechlor)
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(Do NOT let dry)
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y
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A4

Wash:
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A4
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Y
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k Reconstitution
A

Evaporate to Dryness
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A4

Reconstitute:

1 mL of 5mM NH4OAc (aq)

Y
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Figure 1: SPE Workflow for Alachlor OA using Graphitized Carbon.

Sample Preparation

Click to download full resolution via product page

Detailed SPE Procedure:
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e Conditioning: Flush cartridge with 10 mL MeOH followed by 10 mL Reagent Water.[2]
Crucial: Do not allow the carbon bed to go dry.

e Loading: Pass the 250 mL sample through the cartridge at ~10-15 mL/min.
e Wash: Rinse with 5 mL Reagent Water to remove salts.[2]

o Elution: Elute analytes with 10 mL of Methanol containing 10 mM Ammonium Acetate. The
salt is critical to disrupt ionic interactions between the acid analytes and the carbon surface.

o Concentration: Evaporate the extract to dryness using a gentle stream of nitrogen in a water
bath (60-65°C).

o Reconstitution: Dissolve residue in 1 mL of 5 mM Ammonium Acetate (aq).

¢ |[nternal Standard: Add Butachlor ESA to the final vial.

Step 3: LC-MS/MS Analysis

Liquid Chromatography Conditions:

e Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18, 2.1 x 100 mm, 1.7 yum).[2]
e Mobile Phase A: 5 mM Ammonium Acetate in Water.[1][2]

» Mobile Phase B: Methanol.[1][2]

e Flow Rate: 0.2 - 0.4 mL/min (column dependent).

« Injection Volume: 10 - 20 pL.

e Gradient:
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Time (min) % A (Aq) % B (MeOH)

0.0 95 5

1.0 95 5

8.0 10 90

10.0 10 90

10.1 95 5
|13.0]195|5|

Mass Spectrometry Parameters (ESI Negative):

Capillary Voltage: ~2.5 - 3.0 kV.[2]

Source Temp: 400°C - 500°C.

MRM Transitions Table:

Source: Electrospray lonization (Negative Mode).[1][2]

Acquisition: Multiple Reaction Monitoring (MRM).[1][2][6][7]

Precursor lon

Product lon 1

Product lon 2

Retention Time

Analyte . .
(m/z) (Quant) (Confirm) (Relative)
Alachlor OA 264.1 160.1 158.1 ~7.5 min
Acetochlor OA* 264.1 146.1 144.1 ~7.6 min
Dimethachlor
300.1 121.0 80.0 ~6.0 min

ESA (Surr)

| Butachlor ESA (IS) | 356.1 | 162.1 | 80.0 | ~8.0 min |

*Note: Alachlor OA and Acetochlor OA are isobaric (Same Precursor m/z 264).[2] You MUST
use the specific product ions (160 vs 146) or ensure baseline chromatographic separation to
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distinguish them.
Quality Control (Self-Validating System)
To ensure data integrity (Trustworthiness), every batch must include the following checks:
e Surrogate Recovery (Dimethachlor ESA):
o Spiked into every sample prior to extraction.[2]
o Acceptance Criteria: 70% - 130% recovery.

o Failure Mode: If <70%, suspect SPE breakthrough or suppression.[2] If >130%, suspect
contamination or matrix enhancement.[2]

 Internal Standard (Butachlor ESA):
o Added after extraction, before injection.[2]

o Corrects for injection variability and matrix-induced ionization suppression in the MS
source.

o Criteria: Peak area should be within £30% of the calibration standard average.
¢ Lowest Concentration Minimum Reporting Level (LCMRL):

o Must be determined by the lab.[2][8][9] Typical LCMRL for Alachlor OA in Method 535 is
0.012 - 0.020 pg/L.[2]

o Laboratory Reagent Blank (LRB):
o Analyze reagent water with every batch.[2]

o Criteria: Alachlor OA concentration < 1/3 of the MRL.

Troubleshooting & Expert Insights
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Use Trans. 264->160
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Check SPE

Issue: Low Recovery
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Figure 2: Troubleshooting Logic for Alachlor OA Analysis.

Click to download full resolution via product page

e Carbon Cartridge Drying: Unlike C18, graphitized carbon can lose retention capacity
significantly if it dries out during conditioning.[2] Ensure a liquid meniscus remains on top of
the bed until the sample is loaded.

o Elution Solvent: Pure methanol is often insufficient to elute OA metabolites from carbon.[2]
The ammonium acetate (10 mM) acts as a displacer ion.[2] Ensure this salt is fully dissolved
in the elution solvent.[2]

o Matrix Suppression: Humic acids in surface water can co-elute and suppress the ESI signal.
[2] The Internal Standard (Butachlor ESA) is essential to compensate for this.[2] If
suppression exceeds 50%, dilute the extract or reduce injection volume.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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